4-Methyl-2-oxo-2H-1-benzopyran-7-yl (E)-9-octadecenoate
4-Methyl-2-oxo-2H-1-benzopyran-7-yl (E)-9-octadecenoate
Brand Name:
Vulcanchem
CAS No.:
69003-01-6
VCID:
VC0149327
InChI:
InChI=1S/C28H40O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(29)31-24-19-20-25-23(2)21-28(30)32-26(25)22-24/h10-11,19-22H,3-9,12-18H2,1-2H3/b11-10+
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C
Molecular Formula:
C28H40O4
Molecular Weight:
440.6 g/mol
4-Methyl-2-oxo-2H-1-benzopyran-7-yl (E)-9-octadecenoate
CAS No.: 69003-01-6
Reference Standards
VCID: VC0149327
Molecular Formula: C28H40O4
Molecular Weight: 440.6 g/mol
| CAS No. | 69003-01-6 |
|---|---|
| Product Name | 4-Methyl-2-oxo-2H-1-benzopyran-7-yl (E)-9-octadecenoate |
| Molecular Formula | C28H40O4 |
| Molecular Weight | 440.6 g/mol |
| IUPAC Name | (4-methyl-2-oxochromen-7-yl) (E)-octadec-9-enoate |
| Standard InChI | InChI=1S/C28H40O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(29)31-24-19-20-25-23(2)21-28(30)32-26(25)22-24/h10-11,19-22H,3-9,12-18H2,1-2H3/b11-10+ |
| Standard InChIKey | NKQFKJYKCVDLPT-ZHACJKMWSA-N |
| Isomeric SMILES | CCCCCCCC/C=C/CCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C |
| Synonyms | (9E)-4-Methyl-2-oxo-2H-1-benzopyran-7-yl Ester 9-Octadecenoic Acid |
| PubChem Compound | 6030694 |
| Last Modified | Nov 11 2021 |
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